Cas no 111535-12-7 (Card-20(22)-enolide,3-[(6-deoxy-3-O-methyl-a-L-glucopyranosyl)oxy]-8,14-dihydroxy-, (3b,5b)- (9CI))

• Product Name: Card-20(22)-enolide,3-[(6-deoxy-3-O-methyl-a-L-glucopyranosyl)oxy]-8,14-dihydroxy-, (3b,5b)- (9CI)
• CAS No: 111535-12-7
• MF: C₃₀H₄₆O₉
• MW: 550.680850505829
• CID: 160877
• Update Time: 2024-03-05

Card-20(22)-enolide,3-[(6-deoxy-3-O-methyl-a-L-glucopyranosyl)oxy]-8,14-dihydroxy-, (3b,5b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Card-20(22)-enolide,3-[(6-deoxy-3-O-methyl-a-L-glucopyranosyl)oxy]-8,14-dihydroxy-, (3b,5b)- (9CI)
• Cerdollaside
• Card-20(22)-enolide, 3-[(6-deoxy-3-O-methyl-α-L-glucopyranosyl)oxy]-8,14-dihydroxy-, (3β,5β)- (9CI)

• Inchi： 1S/C30H46O9/c1-16-23(32)25(36-4)24(33)26(38-16)39-19-6-9-27(2)18(14-19)5-11-29(34)21(27)8-10-28(3)20(7-12-30(28,29)35)17-13-22(31)37-15-17/h13,16,18-21,23-26,32-35H,5-12,14-15H2,1-4H3
• InChI Key： VTOUHWJVAHJIRP-UHFFFAOYSA-N
• SMILES： COC1C(O)C(OC2CC3CCC4(C5(C(C(C6COC(=O)C=6)CC5)(C)CCC4C3(C)CC2)O)O)OC(C)C1O

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 711.6±60.0 °C(Predicted)
• PSA: 52.54
• pka: 12.92±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines